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Compound of Interest

Compound Name: 2,2-Dichloroacetophenone

Cat. No.: B1214461 Get Quote

This technical guide provides an in-depth overview of 2,2-dichloroacetophenone, including its

nomenclature, physicochemical properties, and a detailed experimental protocol for its

synthesis. This document is intended for researchers, scientists, and professionals in the field

of drug development and organic chemistry.

IUPAC Name and Synonyms
The compound with the common name 2,2-dichloroacetophenone is systematically named

under IUPAC nomenclature as 2,2-dichloro-1-phenylethanone[1]. It is also known by a variety

of synonyms, which are listed below for comprehensive reference.

Table 1: Synonyms for 2,2-Dichloro-1-phenylethanone
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Synonym Source

2,2-Dichloroacetophenone [1][2]

Acetophenone, 2,2-dichloro- [1][2][3]

alpha,alpha-Dichloroacetophenone [1][2][3]

ω,ω-Dichloroacetophenone [2]

Phenacylidene chloride [1][2][3]

1,1-Dichloroacetophenone [1][3]

Dichloromethyl phenyl ketone [3][4]

Ethanone, 2,2-dichloro-1-phenyl- [1][2]

Physicochemical Properties
2,2-Dichloroacetophenone is an organic compound that is typically a colorless to pale yellow

liquid or a low-melting solid with a distinct odor[2][3]. It is moderately soluble in organic solvents

and has limited solubility in water[2]. The key physicochemical properties are summarized in

the table below.

Table 2: Physicochemical Data for 2,2-Dichloroacetophenone
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Property Value Reference

Molecular Formula C₈H₆Cl₂O [1][5]

Molecular Weight 189.04 g/mol [1][5]

CAS Number 2648-61-5 [1][3]

Appearance
Colorless to pale yellow liquid

or solid
[2][3]

Melting Point 20-21.5 °C [3][6]

Boiling Point 132-134 °C at 13 mmHg [3][6]

Density 1.34 g/mL at 25 °C [3][6]

Refractive Index (n20/D) 1.5686 [3][6]

Flash Point >230 °F (>113 °C) - closed cup [4]

Experimental Protocols
The following section details a common laboratory-scale synthesis of 2,2-
dichloroacetophenone.

3.1. Synthesis of 2,2-Dichloroacetophenone via Chlorination of Acetophenone

A prevalent method for the synthesis of 2,2-dichloroacetophenone involves the direct

chlorination of acetophenone.

Principle: This synthesis is based on the alpha-halogenation of a ketone. Acetophenone is

reacted with chlorine gas in a suitable solvent, typically glacial acetic acid. The reaction

proceeds until two chlorine atoms have substituted the two alpha-hydrogens of the

acetophenone.

Materials and Reagents:

Acetophenone

Glacial Acetic Acid
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Dry Chlorine Gas

Ice water

Procedure:

Dissolve acetophenone in glacial acetic acid in a reaction vessel equipped with a gas inlet

tube, a stirrer, and a thermometer.

Begin bubbling dry chlorine gas through the solution while maintaining vigorous stirring.

Control the reaction temperature, ensuring it does not exceed 60 °C. The chlorination

process typically takes about 4-5 hours.

Monitor the reaction until the solution turns yellow, indicating the progress of the chlorination.

After the reaction is complete, pour the reaction mixture into ice water.

An oily layer of 2,2-dichloroacetophenone will separate from the aqueous layer.

Separate the oily product from the water layer. Further purification can be achieved through

distillation under reduced pressure.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood as it

involves chlorine gas, which is toxic and corrosive. Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn.

Visualizations
4.1. Synthesis Workflow of 2,2-Dichloroacetophenone

The following diagram illustrates the workflow for the synthesis of 2,2-dichloroacetophenone
from acetophenone.
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Acetophenone

Glacial Acetic Acid
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- Stirring

- Temperature < 60°C
- 4-5 hours

Separation of
Oily Product

Final Product:
2,2-Dichloroacetophenone

Click to download full resolution via product page

Synthesis of 2,2-dichloroacetophenone.

4.2. Logical Relationship of Nomenclature

The diagram below shows the relationship between the common name, IUPAC name, and

other synonyms for the target compound.

C₈H₆Cl₂O
(CAS: 2648-61-5)

IUPAC Name:
2,2-dichloro-1-phenylethanone

Common Name:
2,2-dichloroacetophenone

alpha,alpha-Dichloroacetophenone Phenacylidene chloride Dichloromethyl phenyl ketone

Click to download full resolution via product page

Nomenclature relationships for the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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